molecular formula C10H13NO B6152289 2-(2,3-dihydro-1H-isoindol-1-yl)ethan-1-ol CAS No. 1896674-46-6

2-(2,3-dihydro-1H-isoindol-1-yl)ethan-1-ol

Cat. No. B6152289
CAS RN: 1896674-46-6
M. Wt: 163.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-(2,3-dihydro-1H-isoindol-1-yl)ethan-1-ol” is a chemical compound with the CAS Number: 1354950-20-1 . It has a molecular weight of 199.68 . The compound is a hydrochloride salt and is in the form of a powder .


Physical And Chemical Properties Analysis

“this compound” is a hydrochloride salt and is in the form of a powder . It has a molecular weight of 199.68 .

Scientific Research Applications

IEE has been studied in vitro and in vivo for its potential to modulate various biochemical and physiological processes. In vitro studies have shown that IEE can modulate the activity of enzymes involved in the metabolism of neurotransmitters, hormones, and other biologically active molecules. In vivo studies have demonstrated that IEE can modulate the activity of enzymes involved in the metabolism of cholesterol, fatty acids, and other lipids. Additionally, IEE has been studied for its potential to modulate the activity of ion channels and to modulate the activity of enzymes involved in the metabolism of drugs.

Mechanism of Action

The exact mechanism of action of IEE is not yet fully understood. However, it is thought to modulate the activity of enzymes involved in the metabolism of neurotransmitters, hormones, and other biologically active molecules. Additionally, IEE has been shown to modulate the activity of ion channels and to modulate the activity of enzymes involved in the metabolism of drugs.
Biochemical and Physiological Effects
IEE has been shown to modulate the activity of enzymes involved in the metabolism of neurotransmitters, hormones, and other biologically active molecules. Additionally, IEE has been shown to modulate the activity of ion channels and to modulate the activity of enzymes involved in the metabolism of drugs. In vitro studies have demonstrated that IEE has the potential to modulate the activity of enzymes involved in the metabolism of cholesterol, fatty acids, and other lipids. IEE has also been studied for its potential to modulate the activity of enzymes involved in the metabolism of drugs.

Advantages and Limitations for Lab Experiments

One of the major advantages of using IEE in laboratory experiments is its ability to modulate the activity of enzymes involved in the metabolism of neurotransmitters, hormones, and other biologically active molecules. Additionally, IEE has been shown to modulate the activity of ion channels and to modulate the activity of enzymes involved in the metabolism of drugs. The main limitation of using IEE in laboratory experiments is the lack of knowledge of the exact mechanism of action.

Future Directions

The potential applications of IEE are still being explored. Future research should focus on understanding the exact mechanism of action and exploring the potential therapeutic applications of IEE. Additionally, research should focus on identifying new methods of synthesis and exploring the potential of IEE to modulate the activity of enzymes involved in the metabolism of cholesterol, fatty acids, and other lipids. Finally, research should focus on the potential of IEE to modulate the activity of ion channels and to modulate the activity of enzymes involved in the metabolism of drugs.

Synthesis Methods

IEE can be synthesized through a variety of methods, including a two-step synthesis route. The first step involves the reaction of ethyl 2-(2,3-dihydro-1H-isoindol-1-yl)ethan-1-olcarboxylate with an amine to form an ethyl 2-(2,3-dihydro-1H-isoindol-1-yl)ethan-1-olamino ester. The second step involves the reduction of the ethyl 2-(2,3-dihydro-1H-isoindol-1-yl)ethan-1-olamino ester to form IEE. Other methods of synthesis include the use of a Grignard reagent, a Wittig reaction, and a reductive amination reaction.

Safety and Hazards

The compound has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,3-dihydro-1H-isoindol-1-yl)ethan-1-ol involves the reduction of the corresponding ketone intermediate using a reducing agent.", "Starting Materials": [ "2,3-dihydro-1H-isoindole-1-carboxylic acid", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "The starting material, 2,3-dihydro-1H-isoindole-1-carboxylic acid, is first converted to the corresponding ketone intermediate using a standard synthetic procedure.", "The ketone intermediate is then reduced using sodium borohydride in methanol under acidic conditions to yield the desired product, 2-(2,3-dihydro-1H-isoindol-1-yl)ethan-1-ol.", "The product is then purified using standard techniques such as column chromatography or recrystallization.", "The final product can be characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and IR spectroscopy." ] }

CAS RN

1896674-46-6

Molecular Formula

C10H13NO

Molecular Weight

163.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.